N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C14H21NO3/c1-14(2,3)13(16)15-9-10-18-12-8-6-5-7-11(12)17-4/h5-8H,9-10H2,1-4H3,(H,15,16)
• InChI Key: OPDXPNNNWCBFKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCOC1=CC=CC=C1OC
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide, also known as GW501516, is a synthetic drug that was developed in the 1990s as a potential treatment for cardiovascular diseases. However, it has gained popularity among athletes and bodybuilders as a performance-enhancing drug due to its ability to increase endurance and fat burning.

Mechanism of Action

N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates gene expression. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, resulting in increased endurance and fat burning.
Biochemical and Physiological Effects:
N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide has been shown to improve endurance and exercise capacity in animal and human studies. It also increases the expression of genes involved in fatty acid oxidation and glucose uptake in skeletal muscle. Additionally, it has been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide in lab experiments is its ability to improve endurance and exercise capacity, which can be useful in studying the effects of exercise on various physiological processes. However, its use in lab experiments is limited by its potential to interfere with other metabolic pathways and its controversial status as a performance-enhancing drug.

Future Directions

There are several potential future directions for research on N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide. One area of interest is its potential as a treatment for metabolic disorders, such as type 2 diabetes and obesity. Another area of interest is its potential as a therapeutic agent for cardiovascular diseases, such as atherosclerosis and heart failure. Additionally, further research is needed to fully understand the mechanisms underlying its effects on gene expression and metabolism.

Synthesis Methods

The synthesis of N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide involves several steps, starting with the reaction of 2-methoxyphenol with ethylene oxide to form 2-(2-methoxyphenoxy)ethanol. This intermediate is then reacted with 2,2-dimethylpropanoyl chloride in the presence of a base to form the final product.

Scientific Research Applications

N-[2-(2-methoxyphenoxy)ethyl]-2,2-dimethylpropanamide has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cancer, and cardiovascular diseases. It has been shown to improve insulin sensitivity, reduce inflammation, and prevent the development of atherosclerosis.